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Abstract

Yunnandaphninine G is a C30 Daphniphyllum alkaloid that was first isolated from the leaves
and stems of Daphniphyllum yunnanense. As a member of this large and structurally complex
class of natural products, it holds potential for further investigation into its biological activities.
This document provides a comprehensive review of the available scientific literature on
Yunnandaphninine G, including its isolation, structure elucidation, and the limited information
on its biological context. Due to the scarcity of published research on this specific compound,
this guide also incorporates relevant information on closely related Daphniphyllum alkaloids to
provide a broader context for future research.

Introduction

Daphniphyllum alkaloids are a diverse group of polycyclic natural products isolated from plants
of the Daphniphyllum genus. These compounds have garnered significant interest from the
scientific community due to their intricate molecular architectures and a range of reported
biological activities, including anticancer, antioxidant, and anti-inflammatory properties.
Yunnandaphninine G belongs to the C30 subclass of these alkaloids and was first described
in 2008. This guide aims to consolidate the known information on Yunnandaphninine G to
serve as a foundational resource for researchers.
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History of Discovery

Yunnandaphninine G was discovered during a phytochemical investigation of Daphniphyllum
yunnanense, a plant species native to the Yunnan province of China. The isolation and
structural characterization of Yunnandaphninine G, along with a related new compound,
Yunnandaphninine F, were reported in a 2008 publication in Helvetica Chimica Acta. This initial

report remains the primary source of information on this compound.

Physicochemical Properties

The fundamental physicochemical properties of Yunnandaphninine G are summarized in the
table below. This information is derived from its initial isolation and characterization.

Property Value Reference

--INVALID-LINK--, --INVALID-
CAS Number 1042143-83-8

LINK--

--INVALID-LINK--, --INVALID-
Molecular Formula C30H47NO3

LINK--
Molecular Weight 469.70 g/mol --INVALID-LINK--

Isolation and Structure Elucidation
Experimental Protocol for Isolation

The following is a generalized protocol for the isolation of Daphniphyllum alkaloids from plant
material, based on typical methods reported for this class of compounds. The specific details
for Yunnandaphninine G would be found in the primary literature.
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A generalized workflow for the isolation of Yunnandaphninine G.

Structure Elucidation
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The structure of Yunnandaphninine G was determined through a combination of
spectroscopic techniques.[1] These methods are standard in the field of natural product
chemistry for elucidating the complex three-dimensional structures of novel compounds. The
primary techniques used would have included:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
« Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (*H and *3C) and 2D
(COSY, HSQC, HMBC, NOESY) experiments to establish the connectivity and
stereochemistry of the atoms.

While the specific spectroscopic data for Yunnandaphninine G is not available in the searched
literature, the primary publication in Helvetica Chimica Acta would contain this detailed
information.[1]

Biological Activity

There is currently no specific published data on the biological activity of Yunnandaphninine G.
However, other Daphniphyllum alkaloids isolated from Daphniphyllum yunnanense and other
species have demonstrated cytotoxic effects against various cancer cell lines. For instance,
Daphniyunnine D, also isolated from D. yunnanense, showed cytotoxicity against P-388 and A-
549 tumor cell lines with IC50 values of 3.0 and 0.6 uM, respectively.[2] This suggests that
Yunnandaphninine G could be a candidate for future biological screening.

Synthesis

As of the current literature survey, there have been no reported total syntheses of
Yunnandaphninine G. The complex, polycyclic structure of Daphniphyllum alkaloids makes
them challenging targets for synthetic chemists.

Future Directions

The study of Yunnandaphninine G is still in its infancy. Future research efforts could be
directed towards:
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o Total Synthesis: The development of a synthetic route to Yunnandaphninine G would
provide access to larger quantities of the compound for biological studies and allow for the
synthesis of analogues to explore structure-activity relationships.

 Biological Screening: A comprehensive evaluation of the biological activities of
Yunnandaphninine G is warranted, particularly focusing on its potential cytotoxic, anti-
inflammatory, and neuroprotective effects, which have been observed in other
Daphniphyllum alkaloids.

e Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies to elucidate the underlying mechanism of action would be crucial for its
development as a potential therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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